2-(4-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methoxybenzoyl)amino]-N-(2-methoxyethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C19H23N3O4S/c1-25-11-10-20-18(24)14-4-3-5-15-16(14)21-19(27-15)22-17(23)12-6-8-13(26-2)9-7-12/h6-9,14H,3-5,10-11H2,1-2H3,(H,20,24)(H,21,22,23)
• InChI Key: HYVZORBWDXHLKV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

The compound is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen in the ring. Thiazole derivatives have been studied for their potential applications in various fields, including as antimycobacterial agents.

Synthesis Analysis

Thiazole derivatives can be synthesized through various methods. For instance, one study designed and synthesized a series of novel imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide analogues in combination with piperazine and various 1,2,3 triazoles.

Molecular Structure Analysis

Thiazole derivatives are known for their electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Thiazole derivatives are generally known for their high oxidative stability.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on synthesizing novel compounds with potential therapeutic properties, such as anti-inflammatory and analgesic agents. For instance, compounds with similar structural features have been synthesized for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating significant potential in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial and Antioxidant Activities

Endophytic Streptomyces species have been studied for the production of new benzamide compounds, revealing antimicrobial and antioxidant activities. This highlights the potential of related compounds in addressing microbial resistance and oxidative stress-related conditions (Xue-Qiong Yang et al., 2015).

Anticancer Applications

Derivatives of structurally related compounds have been synthesized and evaluated for their antiproliferative activity against cancer cells. This research contributes to the development of novel anticancer agents, indicating the potential use of related compounds in cancer therapy (Yan Lu et al., 2009).

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, some thiazole derivatives have been found to have antimycobacterial activity.

Future Directions

Thiazole derivatives are a topic of ongoing research due to their potential applications in various fields, including medicine and electronics. Further studies could explore the properties and potential applications of “2-(4-methoxybenzamido)-N-(2-methoxyethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide” in more detail.